Cas no 2287286-42-2 (1-(cyclopropylmethyl)-5-iodo-1H-1,2,3-benzotriazole)

• Product Name: 1-(cyclopropylmethyl)-5-iodo-1H-1,2,3-benzotriazole
• CAS No: 2287286-42-2
• MF: C₁₀H₁₀IN₃
• MW: 299.110973834991
• CID: 6259129
• PubChem ID: 165738427
• Update Time: 2025-05-22

1-(cyclopropylmethyl)-5-iodo-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-5-iodo-1H-1,2,3-benzotriazole
• 2287286-42-2
• EN300-6750378

• Inchi： 1S/C10H10IN3/c11-8-3-4-10-9(5-8)12-13-14(10)6-7-1-2-7/h3-5,7H,1-2,6H2
• InChI Key： QGTHEJYBAQXMGE-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N=NN2CC1CC1

Computed Properties

• Exact Mass: 298.99194g/mol
• Monoisotopic Mass: 298.99194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-(cyclopropylmethyl)-5-iodo-1H-1,2,3-benzotriazole

1-(Cyclopropylmethyl)-5-iodo-1H-1,2,3-benzotriazole: A Comprehensive Overview

1-(Cyclopropylmethyl)-5-iodo-1H-1,2,3-benzotriazole, with the CAS number 2287286-42-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzotriazoles, which are well-known for their versatile applications in various industries. The structure of this compound is characterized by a benzotriazole ring system substituted with a cyclopropylmethyl group at position 1 and an iodine atom at position 5. These substituents play a crucial role in determining the compound's chemical properties and reactivity.

The benzotriazole core of this compound is a fused bicyclic structure consisting of a benzene ring and a triazole ring. The triazole ring is further substituted with an iodine atom at position 5, which introduces electron-withdrawing effects and enhances the compound's reactivity in certain chemical transformations. The cyclopropylmethyl group attached at position 1 adds steric bulk to the molecule, which can influence its solubility and interactions with other molecules.

Recent studies have highlighted the potential of 1-(cyclopropylmethyl)-5-iodo-1H-1,2,3-benzotriazole as a precursor for the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, porosity, and selectivity, making them ideal candidates for applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, this compound has also been investigated for its potential in medicinal chemistry. The iodine substituent at position 5 renders the molecule amenable to various nucleophilic substitution reactions, which can be exploited for the construction of bioactive compounds. Recent findings suggest that derivatives of this compound may exhibit promising anti-inflammatory and antioxidant activities, paving the way for their use in drug discovery programs.

The synthesis of 1-(cyclopropylmethyl)-5-iodo-1H-1,2,3-benzotriazole typically involves multi-step organic transformations. Key steps include the preparation of the benzotriazole core through condensation reactions followed by selective substitution to introduce the cyclopropylmethyl and iodine groups. These synthetic strategies often require precise control over reaction conditions to ensure high yields and purity of the final product.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into its molecular structure and stability under various conditions. Furthermore, computational modeling approaches have been employed to predict its electronic properties and reactivity patterns.

In conclusion, 1-(cyclopropylmethyl)-5-iodo-1H-1,2,3-benzotriazole stands out as a versatile building block with diverse applications across multiple disciplines. Its unique combination of structural features makes it an attractive candidate for further research and development in areas ranging from materials science to medicinal chemistry.